methyl 2-{[(1-oxo-3-phenyl-3,4-dihydro-1H-isochromen-6-yl)carbonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(1-oxo-3-phenyl-3,4-dihydroisochromene-6-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C25H21NO5S/c1-30-25(29)21-18-8-5-9-20(18)32-23(21)26-22(27)15-10-11-17-16(12-15)13-19(31-24(17)28)14-6-3-2-4-7-14/h2-4,6-7,10-12,19H,5,8-9,13H2,1H3,(H,26,27)
• InChI Key: HSVXVBHRMDAERO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC4=C(C=C3)C(=O)OC(C4)C5=CC=CC=C5
• Molecular Formula: C25H21NO5S
• Molecular Weight: 447.5 g/mol

Description

The compound “methyl 2-{[(1-oxo-3-phenyl-3,4-dihydro-1H-isochromen-6-yl)carbonyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” is a complex organic molecule with a molecular formula of C26H23NO5S. It is part of a class of compounds that contain the indole nucleus, which has been found in many important synthetic drug molecules.

Scientific Research Applications

Crystal Structure Analysis

One study focuses on the crystal structure of a related compound, highlighting its arrangement and the importance of intra- and intermolecular hydrogen bonding, which could have implications for its reactivity and potential applications in material science or drug design (Vasu et al., 2004).

Conformationally Constrained Derivatives for Peptide Research

Another research area involves the synthesis of conformationally constrained tryptophan derivatives for peptide and peptoid conformation elucidation studies. These derivatives aim to limit conformational flexibility, which is crucial for understanding peptide structure and function relationships (Horwell et al., 1994).

Aminocarbonylation Reactions

Aminocarbonylation reactions using amino acid methyl esters have been studied, showcasing the compound's utility in synthesizing carboxamide derivatives. This process has relevance in organic synthesis, potentially leading to new drug candidates or materials (Müller et al., 2005).

Anticonvulsant Properties

The structural analysis of anticonvulsant enaminones, which are structurally related, underscores the significance of hydrogen bonding and molecular conformation in their biological activity. Such studies are crucial for the development of new therapeutic agents (Kubicki et al., 2000).

Synthesis Techniques

Research on the synthesis of novel compounds, including the Gewald reaction under organocatalyzed aqueous conditions, presents innovative approaches to creating derivatives with potential applications in medicinal chemistry and drug discovery (Abaee & Cheraghi, 2013).